4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole
Description
4-Ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole is a heterocyclic compound with the molecular formula C7H7FN2 and a molecular weight of 138.14 . It is a building block used in various chemical reactions .
Synthesis Analysis
The synthesis of pyrazole derivatives, such as 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole, can be achieved through various strategies including multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . A new process for the synthesis of 5-fluoro-3-(difluoromethyl)-5-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid derivatives involves a direct fluorination reaction with a fluorination gas .Molecular Structure Analysis
The molecular structure of 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole consists of a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains an ethynyl group and a fluorine atom .Chemical Reactions Analysis
Pyrazoles, including 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole, are known to participate in a variety of chemical reactions. For instance, they can undergo [3+2] cycloaddition reactions with dialkyl azodicarboxylates to form functionalized pyrazoles . They can also react with aryl triflates in a palladium-catalyzed coupling to form N-arylpyrazoles .Physical And Chemical Properties Analysis
4-Ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole has a predicted boiling point of 201.3±40.0°C and a predicted density of 1.04±0.1 g/cm3 . It is a solid at room temperature .Mechanism of Action
While the specific mechanism of action for 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole is not mentioned in the search results, pyrazole derivatives have been studied for their antileishmanial and antimalarial activities . The potent in vitro antipromastigote activity of certain pyrazole compounds is justified by their desirable fitting pattern in the LmPTR1 pocket (active site), characterized by lower binding free energy .
Future Directions
The future directions for 4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole could involve further exploration of its potential pharmacological effects, given the known activities of pyrazole derivatives . Additionally, the development of new synthetic methods could expand its utility in various chemical reactions .
properties
IUPAC Name |
4-ethynyl-5-fluoro-1,3-dimethylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7FN2/c1-4-6-5(2)9-10(3)7(6)8/h1H,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNMNBYWINLLUND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1C#C)F)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7FN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
138.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethynyl-5-fluoro-1,3-dimethyl-1H-pyrazole | |
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